BE“GHE Foundational & Exploratory

Check Availability & Pricing

Deshydroxyethoxy Ticagrelor-d7: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Deshydroxyethoxy Ticagrelor-d7

Cat. No.: B12414009

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Deshydroxyethoxy
Ticagrelor-d7, a deuterated analog of a key active metabolite of the antiplatelet drug
Ticagrelor. This document outlines its chemical properties, provides a detailed analytical
methodology for its quantification, and illustrates its metabolic context.

Certificate of Analysis: Quantitative Data Summary

The following tables summarize the key quantitative data for Deshydroxyethoxy Ticagrelor-
d7, compiled from various certificates of analysis and product information sheets.

Table 1: General Properties
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Property Value

(1S,2R,3S,4R)-4-(7-(((1R,2S)-2-(3,4-
difluorophenyl)cyclopropyl)amino)-5-((propyl-
d7)thio)-3H-[1][2]triazolo[4,5-d]pyrimidin-3-
yl)cyclopentane-1,2,3-triol

Chemical Name

Synonyms AR-C 124910XX-d7

Molecular Formula C21H17D7F2NeO3S

Molecular Weight 485.56 g/mol

Appearance White to Off-White Solid
Storage Conditions 2-8 °C in a well-closed container

Table 2: Analytical Data

Test Specification
Chromatographic Purity (by HPLC) >95%

Isotopic Enrichment >95%

IH-NMR Conforms to structure

Mass Spectrometry Conforms to structure
Solubility Soluble in DMSO, Methanol

Experimental Protocols

Deshydroxyethoxy Ticagrelor-d7 is primarily used as an internal standard in pharmacokinetic
and metabolic studies of Ticagrelor. The following is a representative experimental protocol for
the quantification of Deshydroxyethoxy Ticagrelor using High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), a common application for its
deuterated analog.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://gsconlinepress.com/journals/gscbps/sites/default/files/GSCBPS-2024-0247.pdf
https://gsconlinepress.com/journals/gscbps/content/application-stability-indicating-rp-hplc-method-quantification-ticagrelor-oral-dispersible
https://www.benchchem.com/product/b12414009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantification of Deshydroxyethoxy Ticagrelor in
Human Plasma using HPLC-MS/MS

This method outlines the simultaneous quantification of Ticagrelor and its active metabolite,
Deshydroxyethoxy Ticagrelor, where Deshydroxyethoxy Ticagrelor-d7 would be used as an
internal standard.

2.1.1. Materials and Reagents

Reference standards of Ticagrelor and Deshydroxyethoxy Ticagrelor

Internal Standard: Deshydroxyethoxy Ticagrelor-d7

Human plasma (with K2-EDTA as anticoagulant)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MQ-cm)

2.1.2. Instrumentation

HPLC system with a binary pump and autosampler

Tandem mass spectrometer with an electrospray ionization (ESI) source

2.1.3. Chromatographic Conditions

Column: Eclipse XDB-C8, 4.6 x 150 mm, 5 pum particle size

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: Acetonitrile

Flow Rate: 1.0 mL/min

Gradient: Binary
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Injection Volume: 10 pL

Column Temperature: 40 °C

Run Time: Approximately 3.0 minutes

2.1.4. Mass Spectrometric Conditions

lonization Mode: Electrospray lonization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

o Ticagrelor: (Specific parent and product ions)

o Deshydroxyethoxy Ticagrelor: (Specific parent and product ions)

o Deshydroxyethoxy Ticagrelor-d7: (Specific parent and product ions, shifted due to
deuteration)

2.1.5. Sample Preparation

Pipette 100 pL of human plasma into a microcentrifuge tube.

Add 20 pL of the internal standard working solution (Deshydroxyethoxy Ticagrelor-d7 in
methanol).

Vortex for 30 seconds.

Add 300 pL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to an HPLC vial for analysis.
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2.1.6. Method Validation The method should be validated according to ICH guidelines for
bioanalytical method validation, assessing parameters such as linearity, accuracy, precision,
selectivity, recovery, matrix effect, and stability.

Mandatory Visualizations
Metabolic Pathway of Ticagrelor

Ticagrelor is a direct-acting P2Y12 receptor antagonist that does not require metabolic
activation to exert its antiplatelet effect. However, it is metabolized in the liver, primarily by the
cytochrome P450 enzyme CYP3A4, to form an active metabolite, Deshydroxyethoxy Ticagrelor
(AR-C124910XX). This metabolite is also a potent P2Y12 receptor antagonist and contributes
to the overall antiplatelet activity of the drug.

CYP3A4 — [T Hepatic Metabolism Deshydroxyethoxy Ticagrelor
(Primary Enzyme) 9 (AR-C124910XX)

Click to download full resolution via product page

Figure 1: Metabolic conversion of Ticagrelor.

Experimental Workflow for Plasma Analysis

The following diagram illustrates the key steps in the experimental workflow for the
guantification of Deshydroxyethoxy Ticagrelor in a plasma sample using an internal standard.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12414009?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

4 )

Sample Preparation

Plasma Sample

Add Internal Standard
(Deshydroxyethoxy Ticagrelor-d7)

Protein Precipitation
(Acetonitrile)

Centrifugation

Transfer Supernatant

HPLC Injection

Chromatographic Separation

MS/MS Detection (MRM)

é Data Processing A
Quantification vs. Calibration Curve
[Final Concentration Resultsj
o J

Click to download full resolution via product page

Figure 2: Workflow for plasma sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Deshydroxyethoxy Ticagrelor-d7: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414009#deshydroxyethoxy-ticagrelor-d7-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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